Cas no 75806-86-9 (2-Bromo-5-chloro-3-nitropyridine)
2-Bromo-5-chloro-3-nitropyridine is a halogenated nitropyridine derivative commonly employed as a versatile intermediate in organic synthesis. Its distinct substitution pattern, featuring bromo, chloro, and nitro functional groups, makes it a valuable building block for constructing complex heterocyclic compounds, particularly in pharmaceutical and agrochemical applications. The electron-withdrawing effects of the nitro group enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the halogen substituents provide sites for further functionalization via cross-coupling or metal-catalyzed transformations. This compound is particularly useful in the synthesis of pyridine-based scaffolds, offering precise control over regioselectivity in downstream modifications. Its stability under standard storage conditions ensures consistent performance in synthetic workflows.
75806-86-9 structure
Product Name:2-Bromo-5-chloro-3-nitropyridine
CAS No:75806-86-9
MF:C5H2BrClN2O2
MW:237.438579082489
MDL:MFCD07368982
CID:59726
PubChem ID:280681
Update Time:2025-10-18
2-Bromo-5-chloro-3-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-chloro-3-nitropyridine
- NSC 132666
- 2-Bromo-3-nitro-5-chloropyridine
- Pyridine, 2-bromo-5-chloro-3-nitro-
- VFMIDVIAQMFGGP-UHFFFAOYSA-N
- 2-bromo-5-chloro-3-nitro-pyridine
- NSC132666
- PubChem5951
- KSC495S5L
- SBB054287
- WT1509
- RP28291
- AM62340
- VP10941
- HP13437
- TRA0059623
- BC003051
- EN300-113419
- CS-W003387
- NSC-132666
- AC-27509
- FT-0656787
- CHEMBL1997783
- 75806-86-9
- NCI60_000720
- DTXSID80299773
- SY024682
- SCHEMBL126682
- AKOS005255361
- MFCD07368982
- A9629
- 2-Bromo-5-chloro-3-nitropyridine, AldrichCPR
- GS-6897
- J-508341
- DTXCID60250908
-
- MDL: MFCD07368982
- Inchi: 1S/C5H2BrClN2O2/c6-5-4(9(10)11)1-3(7)2-8-5/h1-2H
- InChI Key: VFMIDVIAQMFGGP-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CN=1)Cl)[N+](=O)[O-]
Computed Properties
- Exact Mass: 235.89900
- Monoisotopic Mass: 235.899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 58.7
Experimental Properties
- Color/Form: Solid
- Density: 1.936
- Melting Point: 75.0 to 79.0 deg-C
- Boiling Point: 250.3°C at 760 mmHg
- Flash Point: 105.2°C
- Refractive Index: 1.627
- PSA: 58.71000
- LogP: 2.92890
2-Bromo-5-chloro-3-nitropyridine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H302-H315-H319
- Warning Statement: P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-38-41
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- HazardClass:IRRITANT
- Storage Condition:2-8 °C
2-Bromo-5-chloro-3-nitropyridine Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-5-chloro-3-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 54564-1/G |
2-BROMO-5-CHLORO-3-NITROPYRIDINE |
75806-86-9 | 97% | 1/G |
$18 | 2022-06-02 | |
| AstaTech | 54564-5/G |
2-BROMO-5-CHLORO-3-NITROPYRIDINE |
75806-86-9 | 97% | 5/G |
$46 | 2022-06-02 | |
| AstaTech | 54564-25/G |
2-BROMO-5-CHLORO-3-NITROPYRIDINE |
75806-86-9 | 97% | 25/G |
$118 | 2022-06-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-10g |
2-bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 10g |
¥260.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-1g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 1g |
¥39.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-25g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 25g |
¥326.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-500g |
2-bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 500g |
¥26,399.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B137357-5g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | ≥98.0% | 5g |
¥88.90 | 2023-09-04 | |
| Alichem | A029000202-100g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | 95% | 100g |
$337.86 | 2023-09-01 | |
| Alichem | A029000202-500g |
2-Bromo-5-chloro-3-nitropyridine |
75806-86-9 | 95% | 500g |
$1013.59 | 2023-09-01 |
2-Bromo-5-chloro-3-nitropyridine Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
- Solvents and Organic Chemicals Organic Compounds
75806-86-9 (2-Bromo-5-chloro-3-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent